methyl 2-cycloheptyl-3-(3,4-dihydro-1(2H)-quinolinyl)-3-oxopropanoate
Overview
Description
Methyl 2-cycloheptyl-3-(3,4-dihydro-1(2H)-quinolinyl)-3-oxopropanoate is a chemical compound that has been studied extensively due to its potential applications in scientific research. This compound is known for its unique structure and properties, which make it a valuable tool for researchers in the fields of chemistry, biology, and pharmacology.
Mechanism of Action
The mechanism of action of methyl 2-cycloheptyl-3-(3,4-dihydro-1(2H)-quinolinyl)-3-oxopropanoate is not fully understood. However, studies have shown that it acts as a dopamine D2 receptor antagonist and a serotonin 5-HT2A receptor antagonist. This suggests that it may have potential as a treatment for psychiatric disorders such as schizophrenia and depression.
Biochemical and Physiological Effects:
Methyl 2-cycloheptyl-3-(3,4-dihydro-1(2H)-quinolinyl)-3-oxopropanoate has been shown to have several biochemical and physiological effects. Studies have shown that it can reduce the levels of dopamine and serotonin in the brain, which may be responsible for its antipsychotic and antidepressant effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using methyl 2-cycloheptyl-3-(3,4-dihydro-1(2H)-quinolinyl)-3-oxopropanoate in lab experiments is its unique structure and properties. This makes it a valuable tool for researchers who are studying the mechanisms of action of drugs and developing new drugs. However, one of the limitations of using this compound is its complex synthesis process, which can be time-consuming and expensive.
Future Directions
There are several future directions for research on methyl 2-cycloheptyl-3-(3,4-dihydro-1(2H)-quinolinyl)-3-oxopropanoate. One area of research could be to further explore its potential as a lead compound for the development of new antipsychotic and antidepressant drugs. Another direction could be to investigate its potential as a treatment for other psychiatric disorders such as bipolar disorder and anxiety disorders. Additionally, researchers could explore its potential as a tool for studying the mechanisms of action of other drugs.
Scientific Research Applications
Methyl 2-cycloheptyl-3-(3,4-dihydro-1(2H)-quinolinyl)-3-oxopropanoate has a wide range of applications in scientific research. One of the most significant uses of this compound is in the development of new drugs. Researchers have found that it has potential as a lead compound for the development of new antipsychotic and antidepressant drugs.
properties
IUPAC Name |
methyl 2-cycloheptyl-3-(3,4-dihydro-2H-quinolin-1-yl)-3-oxopropanoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H27NO3/c1-24-20(23)18(16-10-4-2-3-5-11-16)19(22)21-14-8-12-15-9-6-7-13-17(15)21/h6-7,9,13,16,18H,2-5,8,10-12,14H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NKYBNIBFXZSLNU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(C1CCCCCC1)C(=O)N2CCCC3=CC=CC=C32 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
methyl 2-cycloheptyl-3-(3,4-dihydro-2H-quinolin-1-yl)-3-oxopropanoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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